Cas no 70070-10-9 (N,N-diethyl-6,7-dimethoxy-N-methyl-3,4-dihydro-1H-isochromen-1-aminium chloride)

• Product name: N,N-diethyl-6,7-dimethoxy-N-methyl-3,4-dihydro-1H-isochromen-1-aminium chloride
• CAS No: 70070-10-9
• MF: C₁₆H₂₆ClNO₃
• MW: 315.835544109344
• CID: 1741004
• PubChem ID: 50967

N,N-diethyl-6,7-dimethoxy-N-methyl-3,4-dihydro-1H-isochromen-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-6,7-dimethoxy-N-methyl-3,4-dihydro-1H-isochromen-1-aminium chloride
• (6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)-diethyl-methylazanium,chloride
• N,N-Diethyl-6,7-dimethoxy-N-methyl-3,4-dihydro-1H-2-benzopyran-1-aminium chloride
• 70070-10-9
• N,N-Diethyl-3,4-dihydro-6,7-dimethoxy-1H-2-benzopyran-1-methanamine hydrochloride
• 1H-2-Benzopyran-1-methanamine, N,N-diethyl-3,4-dihydro-6,7-dimethoxy-, hydrochloride
• DTXSID60990317

• Inchi： InChI=1S/C16H26NO3.ClH/c1-6-17(3,7-2)16-13-11-15(19-5)14(18-4)10-12(13)8-9-20-16;/h10-11,16H,6-9H2,1-5H3;1H/q+1;/p-1
• InChI Key： IXUGEDCXRIBDPY-UHFFFAOYSA-M
• SMILES： CC[N+](C)(CC)C1C2=CC(=C(C=C2CCO1)OC)OC.[Cl-]

Computed Properties

• Exact Mass: 288.9567
• Monoisotopic Mass: 315.1601214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69